(3S)-2-Phenylmethoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid

• IUPAC Name: (3S)-2-phenylmethoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• InChI: InChI=1S/C16H19NO4/c18-15(19)14-12-6-8-13(9-7-12)17(14)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)/t12?,13?,14-/m0/s1
• InChI Key: HQGQGWBNXKHGMM-RUXDESIVSA-N
• Canonical SMILES: C1CC2CCC1C(N2C(=O)OCC3=CC=CC=C3)C(=O)O
• Isomeric SMILES: C1CC2CCC1[C@H](N2C(=O)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

The compound “(3S)-2-Phenylmethoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid” is a complex organic molecule. It is related to the family of tropane alkaloids, which are known for their wide array of interesting biological activities. The 8-azabicyclo[3.2.1]octane scaffold is the central core of these alkaloids.

Synthesis Analysis

The synthesis of such compounds often involves the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. An alternative approach involves methodologies where the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives. For example, the commercially available monoterpene carvone has been efficiently converted into the tricyclo[3.2.1.02.7]octane and bicyclo[3.2.1]octane systems characteristic of some biologically active compounds. This transformation involves key features such as an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the bicyclic scaffold. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids. This core is likely to be present in “(3S)-2-Phenylmethoxycarbonyl-2-azabicyclo[2.2.2]octane-3-carboxylic acid”.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds are complex and require precise control over the stereochemistry. One approach involves the enantioselective construction of an acyclic starting material. Another approach involves the use of chiral phosphoric acid-catalyzed desymmetrizing Michael cyclizations to give bridged bicyclic products in high enantioselectivities.

Future Directions

The future directions in the research of this compound could involve the development of more efficient and stereoselective synthesis methods. Additionally, further studies could be conducted to explore its biological activities and potential applications in medicine.